Cas no 743404-54-8 (Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate)

• Product Name: Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate
• CAS No: 743404-54-8
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5615057
• PubChem ID: 10727775
• Update Time: 2025-05-23

Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate
• SCHEMBL6499096
• EN300-32969156
• 743404-54-8

• Inchi： 1S/C8H14N2O3/c1-13-8(12)6(9)5-10-4-2-3-7(10)11/h6H,2-5,9H2,1H3/t6-/m0/s1
• InChI Key： KPCCXRZWLNVAMK-LURJTMIESA-N
• SMILES： O=C1CCCN1C[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate

Comprehensive Overview of Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate (CAS No. 743404-54-8)

Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate, with the CAS number 743404-54-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrrolidone derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring an amino ester and a 2-oxopyrrolidine moiety, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery and peptide synthesis, as it offers a balance of stability and reactivity.

The growing interest in Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate is reflected in the increasing number of scientific publications and patents referencing its use. One of the most common queries in search engines and AI-driven databases revolves around its role in central nervous system (CNS) drug development. This is due to the 2-oxopyrrolidine group, which is structurally similar to nootropic agents like piracetam. Additionally, its ester functionality allows for facile modification, making it a popular choice for prodrug design and targeted drug delivery systems.

From a synthetic perspective, CAS 743404-54-8 is often utilized in asymmetric synthesis due to its chiral center. This property is critical for producing enantiomerically pure compounds, which are highly sought after in the pharmaceutical industry. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of this compound to reduce environmental impact. Questions like "How to synthesize Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate sustainably?" are frequently encountered in academic and industrial forums.

Another area of focus is the compound's potential in peptide mimetics. The 2-oxopyrrolidin-1-yl group can mimic peptide bonds, enabling the design of peptidomimetics with enhanced metabolic stability. This aligns with the current demand for bioactive peptides in therapeutic applications, such as antimicrobial agents and enzyme inhibitors. Researchers are also exploring its use in bioconjugation, where it serves as a linker for attaching functional groups to biomolecules.

In the context of SEO optimization, keywords like "Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate supplier" and "CAS 743404-54-8 price" are frequently searched, indicating commercial interest. However, the compound's research-grade applications dominate the discourse. Its relevance in high-throughput screening and fragment-based drug discovery further underscores its importance in modern drug development pipelines.

To summarize, Methyl (2S)-2-amino-3-(2-oxopyrrolidin-1-yl)propanoate (CAS No. 743404-54-8) is a multifaceted compound with broad applications in pharmaceutical research. Its structural features and synthetic versatility make it a valuable tool for medicinal chemists and biochemists. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and biomolecular engineering.